Cas no 1361598-01-7 (C-(4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-methylamine)

• Product Name: C-(4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-methylamine
• CAS No: 1361598-01-7
• MF: C₁₃H₇Cl₅FN
• MW: 373.464781999588
• CID: 4992745
• Update Time: 2025-10-28

C-(4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-methylamine

• Inchi： 1S/C13H7Cl5FN/c14-9-8(10(15)12(17)13(18)11(9)16)7-2-1-6(19)3-5(7)4-20/h1-3H,4,20H2
• InChI Key： DUXOHXVDRQCWHF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(=CC=1CN)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: 5.6
• Topological Polar Surface Area: 26

Additional information on C-(4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-methylamine

Introduction to C-(4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl-methylamine) and Its Applications in Modern Chemical Research

C-(4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl-methylamine) (CAS No. 1361598-01-7) is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its complex biphenyl structure and fluorine and chlorine substituents, exhibits unique chemical properties that make it a valuable candidate for various applications, particularly in the development of novel pharmaceuticals and agrochemicals.

The molecular structure of C-(4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl-methylamine) is highly intricate, featuring a biphenyl core substituted with fluorine and chlorine atoms at multiple positions. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its reactivity and potential biological activity. The presence of the fluorine atom, in particular, is noteworthy as fluorinated compounds often exhibit enhanced metabolic stability and binding affinity towards biological targets.

In recent years, there has been a growing interest in the development of fluorinated biphenyl derivatives due to their potential applications in medicinal chemistry. Studies have shown that these compounds can serve as effective intermediates in the synthesis of more complex molecules with therapeutic properties. For instance, researchers have explored the use of C-(4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl-methylamine) as a building block for designing novel kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases.

One of the most compelling aspects of this compound is its ability to interact with biological systems in unique ways. The combination of fluorine and chlorine substituents on the biphenyl ring creates a molecule that can engage with enzymes and receptors in a highly specific manner. This specificity is essential for developing drugs that target particular disease pathways while minimizing side effects. Recent computational studies have predicted that C-(4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl-methylamine) may have potent activity against certain enzymes implicated in neurodegenerative disorders, making it a promising candidate for further investigation.

The synthesis of C-(4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl-methylamine) presents both challenges and opportunities for synthetic chemists. The complexity of the molecular structure requires precise control over reaction conditions to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the biphenyl core, while fluorination methods have been refined to introduce fluorine atoms at specific positions with high selectivity.

In addition to its pharmaceutical applications, C-(4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl-methylamine) has shown potential in other areas of chemical research. For example, its unique electronic properties make it an interesting candidate for use in organic electronics, where such compounds can contribute to the development of more efficient light-emitting diodes (LEDs) and photovoltaic cells. Furthermore, its stability under various environmental conditions suggests that it may be useful in material science applications where durability is a key requirement.

The ongoing research into C-(4-Fluoro-2',3','4','5','6'-pentachlorobiphenyl-2'}-methylamine underscores its significance as a versatile chemical entity. As our understanding of its properties continues to grow, new applications are likely to emerge, further solidifying its role as a cornerstone in modern chemical research. The compound's ability to bridge the gap between basic scientific inquiry and practical applications makes it an invaluable asset for researchers across multiple disciplines.